![molecular formula C9H18N2O4 B6153484 (2S,3R)-3-amino-2-{[(tert-butoxy)carbonyl]amino}butanoic acid CAS No. 2380646-78-4](/img/no-structure.png)
(2S,3R)-3-amino-2-{[(tert-butoxy)carbonyl]amino}butanoic acid
Overview
Description
(2S,3R)-3-amino-2-{[(tert-butoxy)carbonyl]amino}butanoic acid, also known as tert-butyl-L-aspartate (tBu-L-Asp) or (2S,3R)-2-{[(tert-butoxy)carbonyl]amino}-3-methylbutanoic acid, is an important chiral building block in organic synthesis. It is a versatile building block for the synthesis of a variety of natural and unnatural amino acids, peptides, and other biologically active compounds. The versatility of tBu-L-Asp is due to its ability to form a wide variety of derivatives, including those with different functional groups, such as amines, alcohols, and carboxylic acids. The chiral center of tBu-L-Asp can also be modified to form a variety of other chiral centers, allowing for the synthesis of a wide range of compounds.
Scientific Research Applications
TBu-L-Asp has a wide range of scientific research applications. It is commonly used as a chiral building block for the synthesis of a variety of amino acids, peptides, and other biologically active compounds. It has been used in the synthesis of a variety of peptidomimetics, which are compounds that mimic the structure and/or function of peptides. Additionally, tBu-L-Asp has been used in the synthesis of a variety of other compounds, including non-peptide ligands, drugs, and natural products.
Mechanism of Action
The mechanism of action of tBu-L-Asp is not well understood. However, it is known that tBu-L-Asp is a chiral building block and can be used to form a variety of derivatives, including those with different functional groups, such as amines, alcohols, and carboxylic acids. Additionally, the chiral center of tBu-L-Asp can be modified to form a variety of other chiral centers, allowing for the synthesis of a wide range of compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of tBu-L-Asp are not well understood. However, it is known that tBu-L-Asp is a chiral building block and can be used to form a variety of derivatives, including those with different functional groups, such as amines, alcohols, and carboxylic acids. Additionally, tBu-L-Asp has been used in the synthesis of a variety of peptidomimetics, which are compounds that mimic the structure and/or function of peptides.
Advantages and Limitations for Lab Experiments
The advantages of using tBu-L-Asp in lab experiments include its versatility, as it can be used to synthesize a wide range of compounds, including those with different functional groups, such as amines, alcohols, and carboxylic acids. Additionally, the chiral center of tBu-L-Asp can be modified to form a variety of other chiral centers, allowing for the synthesis of a wide range of compounds. The main limitation of using tBu-L-Asp in lab experiments is that the reaction conditions are often difficult to control, and the yields are typically low.
Future Directions
Some potential future directions for tBu-L-Asp include the development of new synthesis methods for the preparation of tBu-L-Asp and its derivatives, as well as the development of new applications for tBu-L-Asp and its derivatives. Additionally, further research could be conducted on the biochemical and physiological effects of tBu-L-Asp and its derivatives, as well as the development of new methods for the synthesis of peptidomimetics. Finally, further research could be conducted on the development of new methods for the modification of the chiral center of tBu-L-Asp, allowing for the synthesis of a wider range of compounds.
Synthesis Methods
The most common method for the synthesis of tBu-L-Asp is a two-step process. The first step is the synthesis of the intermediate, tert-butyl aspartate, which is formed by the reaction of tert-butyl bromide and L-aspartic acid. This reaction is typically carried out in aqueous solution at elevated temperatures, and the product is isolated by precipitation. The second step is the conversion of tert-butyl aspartate to tBu-L-Asp, which is typically accomplished by the reaction of tert-butyl aspartate with an amine, such as ethylenediamine. This reaction is typically carried out in an organic solvent, and the product is isolated by precipitation or by extraction with an organic solvent.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S,3R)-3-amino-2-{[(tert-butoxy)carbonyl]amino}butanoic acid involves the protection of the amine group, followed by the addition of a carboxylic acid to form an amide bond. The tert-butoxycarbonyl (Boc) group is commonly used for amine protection, and the carboxylic acid can be added using a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). The Boc group can then be removed using an acid such as trifluoroacetic acid (TFA) to yield the final product.", "Starting Materials": [ "L-alanine", "tert-butyl chloroformate", "N,N-dimethylformamide (DMF)", "N,N'-dicyclohexylcarbodiimide (DCC)", "trifluoroacetic acid (TFA)" ], "Reaction": [ "Protection of amine group: L-alanine is treated with tert-butyl chloroformate in DMF to form the Boc-protected amine.", "Coupling reaction: The Boc-protected amine is then reacted with the carboxylic acid using a coupling reagent such as DCC or DIC to form the amide bond.", "Deprotection of Boc group: The Boc group is removed using TFA to yield the final product, (2S,3R)-3-amino-2-{[(tert-butoxy)carbonyl]amino}butanoic acid." ] } | |
CAS RN |
2380646-78-4 |
Molecular Formula |
C9H18N2O4 |
Molecular Weight |
218.3 |
Purity |
95 |
Origin of Product |
United States |
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